Cas no 99886-29-0 (Cyclohexanepropanol, a,g,g-trimethyl-3-(1-methylethyl)-)

• Product Name: Cyclohexanepropanol, a,g,g-trimethyl-3-(1-methylethyl)-
• CAS No: 99886-29-0
• MF: C₁₅H₃₀O
• MW: 226.398105144501
• CID: 810323
• PubChem ID: 113433
• Update Time: 2025-04-19

Cyclohexanepropanol, a,g,g-trimethyl-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanepropanol, a,g,g-trimethyl-3-(1-methylethyl)-
• 3-(isopropyl)-alpha,gamma,gamma-trimethylcyclohexanepropanol
• Cyclohexanepropanol, alpha,gamma,gamma-trimethyl-3-(1-methylethyl)-
• NS00065649
• 4-methyl-4-[3-(propan-2-yl)cyclohexyl]pentan-2-ol
• 99886-29-0
• DTXSID70912424
• EINECS 309-076-2

• Inchi： 1S/C15H30O/c1-11(2)13-7-6-8-14(9-13)15(4,5)10-12(3)16/h11-14,16H,6-10H2,1-5H3
• InChI Key： IQXYUFKOYXBUEK-UHFFFAOYSA-N
• SMILES： OC(C)CC(C)(C)C1CCCC(C(C)C)C1

Computed Properties

• Exact Mass: 226.23
• Monoisotopic Mass: 226.23
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.885
• Boiling Point: 282.6°Cat760mmHg
• Flash Point: 126°C
• Refractive Index: 1.463